![molecular formula C12H14ClNO2 B2559746 N-[4-(2-chloroacetyl)phenyl]-2-methylpropanamide CAS No. 851398-77-1](/img/structure/B2559746.png)
N-[4-(2-chloroacetyl)phenyl]-2-methylpropanamide
Overview
Description
“N-[4-(2-chloroacetyl)phenyl]-2-methylpropanamide” is a chemical compound with the CAS Number: 851398-77-1 . It has a molecular weight of 239.7 . The IUPAC name for this compound is N-[4-(chloroacetyl)phenyl]-2-methylpropanamide . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for “N-[4-(2-chloroacetyl)phenyl]-2-methylpropanamide” is 1S/C12H14ClNO2/c1-8(2)12(16)14-10-5-3-9(4-6-10)11(15)7-13/h3-6,8H,7H2,1-2H3,(H,14,16) . This code provides a standard way to encode the compound’s molecular structure and formula.
Physical And Chemical Properties Analysis
“N-[4-(2-chloroacetyl)phenyl]-2-methylpropanamide” is a powder that is stored at room temperature .
Scientific Research Applications
- Efforts have been made to combat antimicrobial drug resistance by pathogens. The synthesized derivatives of N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide were evaluated for in vitro antimicrobial activity against bacterial (Gram-positive and Gram-negative) and fungal species. Notably, compounds d1, d2, and d3 exhibited promising antimicrobial activity .
- In addition to antimicrobial properties, researchers explored the anticancer potential of these derivatives. Specifically, compounds d6 and d7 demonstrated significant activity against estrogen receptor-positive human breast adenocarcinoma cancer cells (MCF7). These findings highlight their potential as candidates for further investigation in cancer therapy .
- Molecular docking studies indicated that several derivatives (d1, d2, d3, d6, and d7) displayed favorable binding scores within specific protein pockets. These compounds could serve as lead molecules for rational drug design .
- Researchers may explore improved synthetic processes for N-(4-(2-chloroacetyl)phenyl)acetamide. Efficient and high-yield methods could enhance its availability for further investigations .
Antimicrobial Activity
Anticancer Evaluation (In Vitro)
Rational Drug Design
Process Optimization for Synthesis
Safety and Hazards
properties
IUPAC Name |
N-[4-(2-chloroacetyl)phenyl]-2-methylpropanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14ClNO2/c1-8(2)12(16)14-10-5-3-9(4-6-10)11(15)7-13/h3-6,8H,7H2,1-2H3,(H,14,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SRCHFZSYXCYZOM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)NC1=CC=C(C=C1)C(=O)CCl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.70 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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